![molecular formula C14H16F4N2O B2824274 (E)-N-[1-(2,5-Difluorophenyl)-2,2-difluoroethyl]-4-(dimethylamino)but-2-enamide CAS No. 2411333-10-1](/img/structure/B2824274.png)
(E)-N-[1-(2,5-Difluorophenyl)-2,2-difluoroethyl]-4-(dimethylamino)but-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-N-[1-(2,5-Difluorophenyl)-2,2-difluoroethyl]-4-(dimethylamino)but-2-enamide, also known as Difluoroacetyl-FMK (DF-Ac-FMK), is a chemical compound that is widely used in scientific research. It is a potent inhibitor of cysteine proteases, which are enzymes that play important roles in various biological processes.
Mechanism of Action
DF-Ac-FMK inhibits cysteine proteases by irreversibly binding to the active site of the enzyme. The inhibition is specific to cysteine proteases, as DF-Ac-FMK does not inhibit other classes of proteases. The irreversibility of the inhibition allows for the selective targeting of cysteine proteases and the study of their function.
Biochemical and Physiological Effects:
DF-Ac-FMK has been shown to induce apoptosis in various cancer cell lines by inhibiting the function of caspases. It has also been shown to inhibit autophagy by inhibiting the function of cathepsins. DF-Ac-FMK has been used to study the role of cysteine proteases in inflammation, where it has been shown to inhibit the release of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
DF-Ac-FMK is a potent and specific inhibitor of cysteine proteases, which allows for the selective targeting of these enzymes in lab experiments. Its irreversibility of inhibition also allows for the study of the long-term effects of cysteine protease inhibition. However, DF-Ac-FMK can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of DF-Ac-FMK in scientific research. One direction is the development of more specific inhibitors of cysteine proteases, which can allow for the selective targeting of specific enzymes. Another direction is the use of DF-Ac-FMK in the study of the role of cysteine proteases in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. DF-Ac-FMK can also be used in the development of new therapies for cancer and inflammatory diseases by targeting specific cysteine proteases.
Synthesis Methods
DF-Ac-FMK can be synthesized by reacting 2,5-difluorobenzoyl chloride with 2,2-difluoroethylamine, followed by reaction with dimethylamine and then acetylation with acetic anhydride. The synthesis method has been optimized to produce high yields of DF-Ac-FMK with high purity.
Scientific Research Applications
DF-Ac-FMK is widely used in scientific research as a tool to study the function of cysteine proteases. It has been used to investigate the role of cysteine proteases in various biological processes, such as apoptosis, autophagy, inflammation, and cancer. DF-Ac-FMK has also been used to study the function of specific cysteine proteases, such as caspases and cathepsins.
properties
IUPAC Name |
(E)-N-[1-(2,5-difluorophenyl)-2,2-difluoroethyl]-4-(dimethylamino)but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F4N2O/c1-20(2)7-3-4-12(21)19-13(14(17)18)10-8-9(15)5-6-11(10)16/h3-6,8,13-14H,7H2,1-2H3,(H,19,21)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJLNYJXLGBJHZ-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=CC(=O)NC(C1=C(C=CC(=C1)F)F)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C/C=C/C(=O)NC(C1=C(C=CC(=C1)F)F)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.